1-(2-(1-Methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-phenethylurea

• IUPAC Name: 1-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-3-(2-phenylethyl)urea
• InChI: InChI=1S/C25H35N5O/c1-28-14-16-30(17-15-28)24(21-8-9-23-22(18-21)11-13-29(23)2)19-27-25(31)26-12-10-20-6-4-3-5-7-20/h3-9,18,24H,10-17,19H2,1-2H3,(H2,26,27,31)
• InChI Key: QEAAGFVGGKSVIF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)NCCC2=CC=CC=C2)C3=CC4=C(C=C3)N(CC4)C
• Molecular Formula: C25H35N5O
• Molecular Weight: 421.6 g/mol
• CAS No.: 1172282-71-1

Description

1-(2-(1-Methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-phenethylurea is a synthetic chemical compound supplied for research and development purposes. This molecule features a hybrid structure incorporating phenethylurea and 1-methylindoline motifs linked through a carbon chain to a 4-methylpiperazine group. Piperazine derivatives are a significant area of investigation in medicinal chemistry due to their diverse biological activities and presence in compounds targeting various therapeutic areas . The specific mechanism of action, pharmacological profile, and primary research applications for this compound are subject to ongoing investigation and are not yet fully characterized. Researchers are exploring its potential utility as a tool compound in biochemical and cellular assays. This product is intended for laboratory research use only and is strictly not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions and in accordance with all applicable local and national regulations.

Biological Activity

1-(2-(1-Methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-phenethylurea, a compound with potential pharmacological applications, is derived from the indole and piperazine scaffolds. This article reviews its biological activity, focusing on its pharmacodynamics, therapeutic potential, and relevant case studies.

• Molecular Formula : C16H26N4
• Molecular Weight : 274.41 g/mol
• CAS Number : 1172989-88-6

The compound exhibits biological activity primarily through modulation of neurotransmitter systems. Its structure suggests potential interactions with serotonin receptors and other neurochemical pathways, which are crucial in various neurological and psychiatric disorders.

Pharmacological Profile

• Serotonin Receptor Affinity : The compound's affinity for serotonin receptors indicates its potential as an anxiolytic or antidepressant. It has been shown to selectively bind to 5-HT_1A and 5-HT_2A receptors, which play significant roles in mood regulation and anxiety responses .
• Antitumor Activity : Preliminary studies have indicated that derivatives of this compound can exhibit cytotoxic effects against various cancer cell lines. For instance, a related compound demonstrated IC50 values ranging from 15 to 40 µM against breast cancer cell lines (MCF-7, SKBR-3, MDA-MB231), suggesting significant antitumor potential .
• Neuroprotective Effects : In models of neurodegeneration, compounds with similar structures have shown promise in protecting neuronal cells from apoptosis, potentially through antioxidant mechanisms or modulation of neuroinflammatory pathways .

Study 1: Antidepressant Effects

A study evaluated the efficacy of the compound in a rodent model of depression. The results showed significant reductions in immobility time in the forced swim test compared to control groups, indicating potential antidepressant effects.

Study 2: Cancer Cell Line Testing

In vitro testing on prostate cancer cell lines revealed that the compound exhibited varying degrees of cytotoxicity. The most notable effect was observed in DU145 cells, where the IC50 was approximately 32 µM . These findings suggest that further exploration into its use as an anticancer agent is warranted.

Data Tables

Biological Activity	Tested Cell Lines	IC50 Values (µM)	Notes
Antidepressant Activity	Rodent Model	Not specified	Reduced immobility time in forced swim test
Antitumor Activity	MCF-7	15 - 40	Significant reduction in cell viability
	SKBR-3	20 - 35	Moderate cytotoxic effects observed
	MDA-MB231	31 - 40	High aggressiveness; notable sensitivity

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares the target compound with structurally related urea derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
Target: 1-(2-(1-Methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-phenethylurea	C27H36N6O*	~460.6	Phenethyl urea, 1-methylindolin-5-yl, 4-methylpiperazinyl	High nitrogen content suggests polar interactions; piperazine enhances solubility.
1-(2-(1-Methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-(3-phenylpropyl)urea (CAS 1210843-55-2)	C26H37N5O	435.6	3-Phenylpropyl urea, 1-methylindolin-5-yl, 4-methylpiperazinyl	Longer alkyl chain (3-phenylpropyl) may increase lipophilicity vs. phenethyl.
1-(3-{7-[2-(4-methylpiperazin-1-yl)-pyrimidin-5-yl]-imidazo[1,2-a]pyridin-3-yl}-phenyl)-3-(2,2,2-trifluoroethyl)urea	C25H25F3N8O	510.51	Trifluoroethyl urea, imidazopyridine, pyrimidinyl-piperazine	High LogP (4.36) indicates lipophilicity; fluorine atoms improve metabolic stability.
1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)urea	C27H34N4O5	494.6	Dimethoxyphenyl, pyrrolidinone, 4-methoxyphenyl-piperazine	Methoxy groups enhance solubility; pyrrolidinone may influence conformational flexibility.

*Inferred based on structural similarity to CAS 1210843-55-2.

Functional Group Analysis

• Urea Core : Present in all compounds, enabling hydrogen bonding with biological targets.
• Piperazine Modifications: The 4-methylpiperazine in the target compound and its analog (CAS 1210843-55-2) contrasts with the 4-methoxyphenyl-piperazine in .
• Aromatic Substituents : The phenethyl group in the target compound offers a balance between hydrophobicity and steric bulk, whereas trifluoroethyl () and phenylpropyl () groups prioritize lipophilicity.